Cas no 1132797-33-1 (6-tert-Butoxycarbonylamino-9-methyl-9H-carbaZole-3-carboxylic acid)

• Product Name: 6-tert-Butoxycarbonylamino-9-methyl-9H-carbaZole-3-carboxylic acid
• CAS No: 1132797-33-1
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6792492
• PubChem ID: 171367378
• Update Time: 2025-05-23

6-tert-Butoxycarbonylamino-9-methyl-9H-carbaZole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butoxycarbonylamino-9-methyl-9H-carbaZole-3-carboxylic acid
• 1132797-33-1

• Inchi： 1S/C19H20N2O4/c1-19(2,3)25-18(24)20-12-6-8-16-14(10-12)13-9-11(17(22)23)5-7-15(13)21(16)4/h5-10H,1-4H3,(H,20,24)(H,22,23)
• InChI Key： DBKMCPIIYLGPGH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)C1C=C(C(=O)O)C=CC=1N2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 6-tert-Butoxycarbonylamino-9-methyl-9H-carbaZole-3-carboxylic acid

Comprehensive Overview of 6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid (CAS No. 1132797-33-1)

6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid (CAS No. 1132797-33-1) is a specialized carbazole derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and carboxylic acid functionality, serves as a critical intermediate in the development of bioactive molecules. Its structural versatility makes it valuable for designing kinase inhibitors, fluorescent probes, and polymeric materials, aligning with current trends in drug discovery and material science.

The growing demand for high-purity intermediates like 6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid reflects the pharmaceutical industry's focus on targeted therapies and personalized medicine. Researchers frequently search for "Boc-protected carbazole applications" or "CAS 1132797-33-1 synthesis methods," highlighting its relevance in peptide coupling and heterocyclic chemistry. The compound's UV-absorbing properties also attract interest in optoelectronic materials, a hotspot for renewable energy innovations.

From a synthetic perspective, 6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid exemplifies modern green chemistry principles. Its Boc group allows selective deprotection under mild conditions, reducing waste—a key concern in sustainable manufacturing. Analytical techniques such as HPLC and NMR ensure quality control, addressing frequent queries like "CAS 1132797-33-1 purity analysis." The compound's methyl-carbazole core further enables C-H activation studies, a trending topic in catalysis research.

In drug development, this carbazole derivative bridges small-molecule APIs and bioconjugates. Its carboxylic acid moiety facilitates amide bond formation, crucial for proteolysis-targeting chimeras (PROTACs)—an emerging therapeutic strategy. Searches for "carbazole-based drug candidates" or "Boc-amino acid derivatives" often lead to this compound, underscoring its role in oncological and neurodegenerative disease research.

Beyond pharmaceuticals, 6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid contributes to advanced material engineering. Its rigid aromatic structure enhances thermal stability in high-performance polymers, while its fluorescence supports bioimaging applications. These attributes resonate with industries exploring "smart materials" and "organic electronics," making it a cross-disciplinary asset.

Regulatory compliance and scalable synthesis remain pivotal for CAS 1132797-33-1. Manufacturers prioritize GMP-grade production to meet FDA/ICH guidelines, addressing common concerns about "pharmaceutical intermediate safety." The compound's low toxicity profile further supports its adoption in preclinical studies, as evidenced by its inclusion in commercial screening libraries.

In summary, 6-tert-Butoxycarbonylamino-9-methyl-9H-carbazole-3-carboxylic acid (CAS No. 1132797-33-1) exemplifies innovation at the intersection of medicinal chemistry and functional materials. Its multifaceted applications—from drug design to renewable energy—position it as a compound of enduring scientific and industrial significance.